2-methyl-4-oxo-4H-3,1-benzoxazine-8-carboxylic acid

• CAS No.: 67081-71-4
• Molecular Formula: C10H7NO4
• Molecular Weight: 205.17 g/mol
• IUPAC Name: 2-methyl-4-oxo-3,1-benzoxazine-8-carboxylic acid
• InChI: InChI=1S/C10H7NO4/c1-5-11-8-6(9(12)13)3-2-4-7(8)10(14)15-5/h2-4H,1H3,(H,12,13)
• InChI Key: SXGDKPZZZMOLHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=C2C(=O)O)C(=O)O1

Description

2-methyl-4-oxo-4H-3,1-benzoxazine-8-carboxylic acid is a useful research compound. Its molecular formula is C10H7NO4 and its molecular weight is 205.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Aminoisophthalic acid (50.0 g; 276.0 mmol) and Ac2O (250.0 ml; 5.00 V) were combined and heated to 140° C. for 4 h. The reaction mixture was cooled to room temperature and distilled under high vacuum on the rotary evaporator. The remaining AcOH was removed by azeotropic distillation with toluene. The residue was slurried with ethyl ether, filtered, and the solid was dried under vacuum to provide the desired intermediate (50.3 g, 89% yield).